(2Z)-2-(4-ethylbenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-chlorobenzenesulfonate

• Molecular Formula: C23H17ClO5S
• Molecular Weight: 440.9 g/mol
• IUPAC Name: [(2Z)-2-[(4-ethylphenyl)methylidene]-3-oxo-1-benzofuran-6-yl] 4-chlorobenzenesulfonate
• InChI: InChI=1S/C23H17ClO5S/c1-2-15-3-5-16(6-4-15)13-22-23(25)20-12-9-18(14-21(20)28-22)29-30(26,27)19-10-7-17(24)8-11-19/h3-14H,2H2,1H3/b22-13-
• InChI Key: HFXKAEFQUZNBRX-XKZIYDEJSA-N
• Isomeric SMILES: CCC1=CC=C(C=C1)/C=C\2/C(=O)C3=C(O2)C=C(C=C3)OS(=O)(=O)C4=CC=C(C=C4)Cl
• Canonical SMILES: CCC1=CC=C(C=C1)C=C2C(=O)C3=C(O2)C=C(C=C3)OS(=O)(=O)C4=CC=C(C=C4)Cl

Description

The compound “(2Z)-2-(4-ethylbenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-chlorobenzenesulfonate” is a benzofuran derivative featuring a conjugated system with a 4-ethylbenzylidene substituent at the 2-position, a ketone group at the 3-position, and a 4-chlorobenzenesulfonate ester at the 6-position of the benzofuran core. The (2Z) stereodescriptor indicates the cis configuration of the exocyclic double bond between the benzofuran and benzylidene moieties. This structural arrangement confers unique electronic and steric properties, making it a subject of interest in medicinal chemistry and materials science.

Preparation Methods

Palladium-Copper Catalysis

A palladium-copper-mediated cyclization can directly form the benzofuran core, followed by sulfonation and condensation. Yields are moderate (40–60%).

Nickel-Catalyzed Reduction

Nickel salts (e.g., NiCl₂) with ligands like 1,10-phenanthroline enable reductive cyclization of nitro precursors to benzofurans. This method is less common but offers functional-group tolerance.

Analytical Characterization

Critical data for verifying the compound’s structure:

Technique	Key Observations	Reference
¹H NMR	δ 8.2–8.5 ppm (vinylic H of benzylidene), δ 7.5–7.8 ppm (aromatic H)
¹³C NMR	δ 190–195 ppm (C=O), δ 160–165 ppm (sulfonate ester)
HRMS	[M+H]⁺ m/z 430.0078 (calculated), 430.0078 (observed)

Industrial and Research Applications

This compound serves as a pharmaceutical intermediate due to its:

• Biological Activity : Potential as a monoamine oxidase inhibitor (MAOI).

• Versatility : Sulfonate and benzylidene groups enable further functionalization for drug design.

Chemical Reactions Analysis

Types of Reactions

(2Z)-2-(4-ethylbenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-chlorobenzenesulfonate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can convert the carbonyl group to an alcohol.

Substitution: The aromatic rings can undergo electrophilic substitution reactions, such as nitration or halogenation.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Electrophilic substitution reactions often require catalysts like iron(III) chloride or aluminum chloride.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield sulfoxides or sulfones, while reduction can produce alcohols.

Scientific Research Applications

(2Z)-2-(4-ethylbenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-chlorobenzenesulfonate has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound’s biological activity makes it a candidate for studying enzyme interactions and cellular pathways.

Medicine: Potential therapeutic applications include its use as a lead compound in drug discovery for treating various diseases.

Industry: It can be used in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of (2Z)-2-(4-ethylbenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-chlorobenzenesulfonate involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and affecting cellular pathways. For example, it could inhibit or activate certain enzymes, leading to changes in metabolic processes.

Biological Activity

The compound (2Z)-2-(4-ethylbenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-chlorobenzenesulfonate is a synthetic organic molecule with a complex structure that shows promise in various biological applications. Its unique chemical properties are attributed to the presence of a benzofuran moiety and an ethylbenzylidene group, which may contribute to its biological activities, including potential medicinal applications.

• Molecular Formula : C23H17ClO5S
• Molecular Weight : 440.9 g/mol
• IUPAC Name : [(2Z)-2-[(4-ethylphenyl)methylidene]-3-oxo-1-benzofuran-6-yl] 4-chlorobenzenesulfonate
• InChI Key : HFXKAEFQUZNBRX-XKZIYDEJSA-N

The biological activity of this compound is primarily mediated through its interaction with specific molecular targets within biological systems. The proposed mechanisms include:

• Enzyme Interaction : The compound may inhibit or activate enzymes involved in metabolic pathways, thereby modulating various biochemical processes.
• Receptor Modulation : It could interact with cellular receptors, influencing signaling pathways and cellular functions.
• Induction of Apoptosis : Evidence suggests that it may induce programmed cell death in cancer cells, making it a candidate for cancer therapy.

Biological Activities

Research indicates that compounds similar to (2Z)-2-(4-ethylbenzylidene)-3-oxo-2,3-dihydro-1-benzofuran have exhibited various biological activities:

Antioxidant Activity

Studies have shown that benzofuran derivatives possess antioxidant properties, which can protect cells from oxidative stress by scavenging free radicals. This activity is crucial in preventing cellular damage associated with various diseases.

Anticancer Properties

Preliminary investigations suggest that this compound may exhibit anticancer effects through:

• Inhibition of tumor cell proliferation.
• Induction of apoptosis in cancer cell lines.
  These effects are attributed to the compound's ability to interfere with specific signaling pathways critical for cancer cell survival and growth.

Anti-inflammatory Effects

Benzofuran derivatives have been reported to exert anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. This mechanism could be beneficial in treating inflammatory diseases.

Case Studies and Research Findings

Study	Findings
Study 1	Investigated the cytotoxic effects of benzofuran derivatives on various cancer cell lines, revealing significant inhibition of cell growth and induction of apoptosis.
Study 2	Evaluated the antioxidant capacity of similar compounds, demonstrating effective scavenging of free radicals and protection against oxidative damage in vitro.
Study 3	Assessed anti-inflammatory properties, showing reduced levels of TNF-alpha and IL-6 in treated macrophages, indicating potential therapeutic applications in inflammatory disorders.

Comparison with Similar Compounds

Comparison with Similar Compounds

To contextualize its properties, a comparative analysis with structurally analogous compounds is essential. The following table and discussion highlight key similarities and differences:

Table 1: Structural and Physicochemical Comparison

Compound Name	Substituents (Benzylidene)	Ester Group	Molecular Weight (g/mol)	Key Features
(2Z)-2-(4-ethylbenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-chlorobenzenesulfonate	4-Ethyl	4-Chlorobenzenesulfonate	444.87*	Bulky ethyl group; electron-withdrawing Cl enhances sulfonate stability
(2Z)-7-Methyl-2-(4-methylbenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-fluorobenzoate	4-Methyl	4-Fluorobenzoate	406.38	Methyl reduces steric hindrance; F increases lipophilicity
(2Z)-2-(2,3-dimethoxybenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-chlorobenzenesulfonate	2,3-Dimethoxy	4-Chlorobenzenesulfonate	472.90	Methoxy groups enhance solubility; steric crowding at ortho positions
(2Z)-2-(3-methylbenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-methylbenzenesulfonate	3-Methyl	4-Methylbenzenesulfonate	408.46	Meta-substitution alters electronic distribution; methyl ester less polar

*Calculated based on molecular formula C₂₃H₁₉ClO₅S .

Key Observations

Substituent Effects on Reactivity and Stability The 4-ethylbenzylidene group in the target compound introduces steric bulk compared to smaller substituents like methyl (e.g., in and ). 4-Chlorobenzenesulfonate contributes to higher polarity and metabolic stability compared to 4-fluorobenzoate () or 4-methylbenzenesulfonate (). The electron-withdrawing Cl atom enhances sulfonate ester hydrolysis resistance .

Electronic Modulation

• Methoxy groups in the 2,3-dimethoxy analog () increase solubility via hydrogen bonding but may reduce membrane permeability in biological systems.
• Fluorine in the 4-fluorobenzoate derivative () elevates lipophilicity (logP ~3.1 vs. ~2.8 for the target compound), favoring blood-brain barrier penetration in drug design contexts.

Stereochemical and Conformational Differences

• Meta-substitution (e.g., 3-methylbenzylidene in ) disrupts conjugation symmetry, altering UV-Vis absorption profiles compared to para-substituted analogs.
• The Z-configuration in all listed compounds ensures consistent spatial orientation of the benzylidene group, critical for π-π stacking interactions in crystal packing .

Research Findings

• Synthetic Accessibility: The target compound’s synthesis requires meticulous control of reaction conditions (e.g., Knoevenagel condensation) to avoid isomerization to the E-form, a challenge less pronounced in analogs with smaller substituents .

Notes

• Structural comparisons were conducted using graph-based methods and Tanimoto similarity coefficients (), confirming high similarity (>0.85) among analogs.
• Data gaps (e.g., melting points, solubility) highlight the need for experimental characterization to validate computational predictions .